Cas no 697257-15-1 (4-(6-Oxo-1,6-dihydropyridine-3-amido)benzoic Acid)

• Product Name: 4-(6-Oxo-1,6-dihydropyridine-3-amido)benzoic Acid
• CAS No: 697257-15-1
• Molecular Formula: C₁₃H₁₀N₂O₄
• Molecular Weight: 258.229503154755
• CID: 1023129
• PubChem ID: 3605118

4-(6-Oxo-1,6-dihydropyridine-3-amido)benzoic Acid Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,6-dihydro-6-oxo-3-pyridinyl)carbonyl]amino]- (9CI)
• 4-{[(6-Oxo-1,6-dihydro-3-pyridinyl)carbonyl]amino}benzoic acid
• 4-[[(1,6-Dihydro-6-oxo-3-pyridinyl)carbonyl]amino]benzoic acid
• E82437
• 697257-15-1
• BENZOIC ACID, 4-[[(1,6-DIHYDRO-6-OXO-3-PYRIDINYL)CARBONYL]AMINO]-
• DTXSID701176857
• 4-(6-Hydroxynicotinamido)benzoic acid
• 4-(6-Hydroxynicotinamido)benzoicacid
• Z234969331
• 4-(6-Oxo-1,6-dihydropyridine-3-carboxamido)benzoic acid
• 4-([(6-OXO-1,6-DIHYDROPYRIDIN-3-YL)CARBONYL]AMINO)BENZOIC ACID
• EN300-39767
• 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoic acid
• 4-{[(6-oxo-1,6-dihydropyridin-3-yl)carbonyl]amino}benzoic acid
• AKOS000191651
• CS-0203210
• 4-[(6-oxo-1H-pyridine-3-carbonyl)amino]benzoic acid
• DB-274556

• InChIKey： LMAFYRNHUNGTBG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10N2O4/c16-11-6-3-9(7-14-11)12(17)15-10-4-1-8(2-5-10)13(18)19/h1-7H,(H,14,16)(H,15,17)(H,18,19)
• SMILES： c1cc(ccc1C(=O)O)NC(=O)c2ccc(=O)[nH]c2

Computed Properties

• Exact Mass: 258.06405680g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 258.06405680g/mol
• Heavy Atom Count: 19
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Boiling Point: 615.3±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 325.9±31.5 °C
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides